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Compound of Interest

Compound Name: 2-Amino-3-chloropyridine

Cat. No.: B188170 Get Quote

This guide provides critical safety, handling, and disposal information for laboratory

professionals working with 2-Amino-3-chloropyridine. Adherence to these procedures is

essential for ensuring a safe laboratory environment and minimizing risks.

Chemical Identifier and Hazard Information

Identifier Value

CAS Number 39620-04-7

Molecular Formula C5H5ClN2

Molecular Weight 128.56 g/mol [1]

GHS Hazard Statements

H302: Harmful if swallowed[1][2] H315: Causes

skin irritation[1][2] H319: Causes serious eye

irritation[1][2]

Signal Word Warning[2]

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory when handling 2-Amino-3-chloropyridine.

The following PPE should be used to prevent exposure.
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Protection Type Recommended Equipment

Eye and Face Protection Chemical safety goggles or a face shield.[2]

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If dust is generated, a

NIOSH-approved respirator may be necessary.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2-Amino-3-chloropyridine is crucial for safety and

experimental success.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible.[3][4]

Prepare all necessary equipment and reagents before handling the chemical.

Keep the container tightly closed when not in use.[2]

2. Handling the Chemical:

Work exclusively within a chemical fume hood to avoid inhalation of dust or vapors.

Wear the appropriate PPE as specified in the table above.

Avoid direct contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the handling area.[2]

Weigh and transfer the solid chemical carefully to minimize dust generation.
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3. In Case of Exposure:

If Inhaled: Move the individual to fresh air. Seek medical attention if breathing becomes

difficult.[2]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and seek medical attention.[2]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2][5]

Disposal Plan
Proper disposal of 2-Amino-3-chloropyridine and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Collect all waste containing 2-Amino-3-chloropyridine, including unused product,

contaminated consumables (e.g., gloves, weighing paper), and empty containers, in a

designated and clearly labeled hazardous waste container.

2. Disposal Method:

Dispose of the chemical waste through a licensed waste disposal company.[2]

Do not dispose of down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.[2]

3. Container Decontamination:

Triple rinse empty containers with a suitable solvent. The rinsate should be collected as

hazardous waste.
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Puncture the container to prevent reuse before disposal.

Experimental Workflow for Handling 2-Amino-3-
chloropyridine
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Workflow for Safe Handling of 2-Amino-3-chloropyridine

Preparation

Handling

Cleanup & Disposal

Emergency Procedures

Don Appropriate PPE

Set Up in Fume Hood

Gather Materials

Weigh Chemical

Proceed to Handling

Transfer to Reaction

Decontaminate Glassware

After Experiment

Segregate Waste

Dispose via Licensed Contractor

Spill Containment First Aid/Exposure Response

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages of safely handling 2-Amino-3-chloropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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